Cas no 103620-90-2 (2H-1-Benzopyran-2-one,6-chloro-3,4-dihydroxy-)

• Product Name: 2H-1-Benzopyran-2-one,6-chloro-3,4-dihydroxy-
• CAS No: 103620-90-2
• MF: C₉H₅ClO₄
• MW: 212.58660197258
• CID: 155732
• PubChem ID: 54683694
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,6-chloro-3,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,6-chloro-3,4-dihydroxy-
• 6-chloro-3,4-dihydroxy-2H-1-benzopyran-2-one
• 6-chloro-3,4-dihydroxychromen-2-one
• 6-Cdbo
• 6-chloro-2,3-dihydroxy-4H-chromen-4-one
• 103620-90-2
• CHEMBL34286
• SJNXVIWLNZXABC-UHFFFAOYSA-N
• L003731
• DTXSID80145963
• SCHEMBL3364138

• Inchi： 1S/C9H5ClO4/c10-4-1-2-6-5(3-4)7(11)8(12)9(13)14-6/h1-3,11-12H
• InChI Key： SJNXVIWLNZXABC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=C(C(=O)O2)O)O

Computed Properties

• Exact Mass: 211.98765
• Monoisotopic Mass: 211.987636
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 1.8

Experimental Properties

• Density: 1.786
• Boiling Point: 335.8°Cat760mmHg
• Flash Point: 156.9°C
• Refractive Index: 1.736
• PSA: 66.76
• LogP: 1.85760